2,5-dichloro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C20H13Cl2N3O3
• Molecular Weight: 414.2 g/mol
• IUPAC Name: 2,5-dichloro-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H13Cl2N3O3/c1-27-16-7-4-11(20-25-18-17(28-20)3-2-8-23-18)9-15(16)24-19(26)13-10-12(21)5-6-14(13)22/h2-10H,1H3,(H,24,26)
• InChI Key: FWSJFPYYILIBJE-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=C(C=CC(=C4)Cl)Cl

Description

2,5-dichloro-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MLN4924 and is a small molecule inhibitor of the NEDD8-activating enzyme (NAE). NAE is an essential enzyme involved in the process of protein degradation, and inhibition of this enzyme has been shown to have therapeutic potential in various diseases.

Mechanism of Action

The mechanism of action of MLN4924 involves inhibition of NAE, which is an essential enzyme involved in the process of protein degradation. NAE activates the protein NEDD8, which then binds to and activates the Cullin-RING ligases (CRLs). CRLs are responsible for the degradation of many proteins involved in cell cycle regulation, DNA damage response, and other cellular processes. Inhibition of NAE by MLN4924 leads to the accumulation of NEDD8-conjugated proteins, which results in the activation of the p53 pathway and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
MLN4924 has been shown to have a profound effect on the levels of NEDD8-conjugated proteins in cells. Inhibition of NAE by MLN4924 leads to the accumulation of these proteins, which results in the activation of the p53 pathway and induction of apoptosis in cancer cells. This compound has also been shown to have antitumor activity in various preclinical models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of MLN4924 is its specificity for NAE, which makes it a useful tool for studying the role of this enzyme in various cellular processes. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experimental settings. Additionally, the effects of MLN4924 on non-cancerous cells and tissues are not well understood, and further research is needed to determine the potential side effects of this compound.

Future Directions

MLN4924 has shown promise as a potential therapeutic agent for the treatment of cancer, and further research is needed to determine its efficacy in clinical trials. Additionally, the effects of MLN4924 on other cellular processes, such as DNA damage response and inflammation, are not well understood, and further research is needed to determine the potential applications of this compound in these areas. Finally, the development of more specific and less toxic inhibitors of NAE may lead to the development of more effective therapies for cancer and other diseases.

Synthesis Methods

The synthesis of MLN4924 involves several steps, starting with the reaction of 2,5-dichlorobenzoyl chloride with 2-amino-5-methoxybenzoic acid to form 2,5-dichloro-N-(2-methoxy-5-carboxyphenyl)benzamide. This intermediate is then converted into the final product, MLN4924, through a series of reactions involving oxazole formation and pyridine ring closure.

Scientific Research Applications

MLN4924 has been extensively studied for its potential applications in cancer research. Inhibition of NAE by MLN4924 has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their death. This compound has also been shown to have antitumor activity in various preclinical models of cancer.